Cas no 220182-19-4 (11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid)

11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid structure
220182-19-4 structure
Product Name:11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid
CAS No:220182-19-4
MF:C14H24N4O5
MW:328.364163398743
CID:829305
Update Time:2024-10-31

11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Gadoteridol Related Compound C
    • 11-Oxo-1,4,7,10-tetraazabicyclo[8.2.2]tetradecane-4,7-diacetic Acid
    • O4V6XA23KP
    • Gadoteridol related compound C [USP-RS]
    • N1(CCN2CCN(C(=O)C2)CCN(CC1)CC(=O)O)CC(=O)O
    • Unii-O4V6XA23KP
    • 11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid
    • Inchi: 1S/C14H24N4O5/c19-12-9-15-1-2-16(10-13(20)21)3-4-17(11-14(22)23)6-8-18(12)7-5-15/h1-11H2,(H,20,21)(H,22,23)
    • InChI Key: DBYNHTDVIPODPK-UHFFFAOYSA-N
    • SMILES: O=C1CN2CCN(CC(=O)O)CCN(CC(=O)O)CCN1CC2

Computed Properties

  • Exact Mass: 328.17466988 g/mol
  • Monoisotopic Mass: 328.17466988 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 458
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -6
  • Topological Polar Surface Area: 105
  • Molecular Weight: 328.36

Experimental Properties

  • Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Extremely soluble (1000 g/l) (25 º C),

11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid Security Information

  • Hazardous Material transportation number:NONH for all modes of transport

11-Oxo-1,4,7,10-tetraazabicyclo8.2.2tetradecane-4,7-diacetic Acid Pricemore >>

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